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Abstract

(R)-2-(4-Aminophenyl)-2-hydroxyacetic acid, also known as (R)-4-aminomandelic acid, is a
high-value chiral building block pivotal to the synthesis of complex pharmaceutical agents. Its
unique structure, featuring a stereocenter directly attached to an aromatic ring, a carboxylic
acid, and a hydroxyl group, makes it a critical intermediate in modern asymmetric synthesis.
This guide provides an in-depth exploration of its molecular architecture, physicochemical
properties, and spectroscopic signature. We present a detailed examination of both classical
and modern synthetic strategies, including diastereomeric resolution and enantioselective
biocatalysis. Furthermore, this document elucidates its primary application as a key precursor
in the synthesis of the B3-adrenergic agonist, Mirabegron, and concludes with essential safety
and handling protocols for laboratory and industrial settings.
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Molecular Structure and Physicochemical
Properties

(R)-2-(4-Aminophenyl)-2-hydroxyacetic acid is a derivative of mandelic acid, featuring an
amino group at the para-position of the phenyl ring. The core of its chemical utility lies in the
chiral carbon atom (C2), which is bonded to four distinct substituents: a hydroxyl group (-OH), a
carboxylic acid group (-COOH), a 4-aminophenyl group, and a hydrogen atom. This specific
spatial arrangement, designated as the (R)-configuration according to the Cahn-Ingold-Prelog
priority rules, is fundamental to its role in stereospecific synthesis.

The presence of both an acidic carboxyl group and a basic amino group makes it an amino
acid, capable of existing as a zwitterion under certain pH conditions. This amphoteric nature,
combined with its aromaticity and chirality, governs its reactivity and physical properties.

Table 1. Core Properties and Identifiers
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Property Value Source(s)
2R)-2-(4-aminophenyl)-2-

IUPAC Name (2R)-2 ] p 2 [1]
hydroxyacetic acid

Synonyms (R)-4-Aminomandelic acid

CAS Number 71630-32-5 [1]

Molecular Formula CsHoNOs3 [1]

Molecular Weight 167.16 g/mol [1]
White to off-white crystalline

Appearance
powder (Expected)
Expected >133 °C; (R)-

Melting Point Mandelic acid melts at 131- [2]
133 °C
Partially soluble in water;

Solubility soluble in polar organic [2]
solvents

SMILES 0=C(0)0O [1]
YJGSMLNQLMZMJD-

InChl Key

SSDOTTSWSA-N (Isomer)

Spectroscopic and Analytical Characterization

Precise characterization is essential to confirm the structural integrity and enantiomeric purity of

(R)-2-(4-Aminophenyl)-2-hydroxyacetic acid. A combination of spectroscopic and

chromatographic techniques is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the molecular structure. While a

published spectrum for this specific compound is not readily available, a theoretical analysis

based on its structure allows for the prediction of its key features.[3][4]
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e H NMR:

o Aromatic Protons: The protons on the 4-substituted phenyl ring are expected to appear as
two distinct doublets in the aromatic region (~6.5-7.5 ppm). The protons ortho to the amino
group will be more shielded (upfield) compared to the protons meta to the amino group.

o Methine Proton (-CH(OH)-): The single proton on the chiral carbon is expected to appear
as a singlet around 5.0 ppm. Its chemical shift is influenced by the adjacent hydroxyl and
phenyl groups.

o Amine, Hydroxyl, and Carboxyl Protons: The protons of the -NHz, -OH, and -COOH
groups are exchangeable and will appear as broad singlets. Their chemical shifts are
highly dependent on the solvent, concentration, and temperature.

e 13C NMR:

o Carbonyl Carbon (-COOH): The carboxylic acid carbon is the most deshielded, expected
to appear downfield (>170 ppm).

o Aromatic Carbons: Four distinct signals are expected for the aromatic carbons. The
carbon attached to the chiral center (C1") will be around 130-140 ppm, while the carbon
bearing the amino group (C4") will be shielded and appear further upfield.

o Methine Carbon (-CH(OH)-): The chiral carbon atom is expected to have a signal in the
range of 70-75 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the key functional groups present in the molecule.[5][6][7]
o O-H Stretch (Carboxylic Acid): A very broad and strong absorption band is expected from

2500-3300 cm~1, characteristic of the hydrogen-bonded O-H group in the carboxylic acid
dimer.[5]

e O-H Stretch (Alcohol): A broad band is expected around 3200-3550 cm~1. This may overlap
with the N-H stretch.
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e N-H Stretch (Amine): Primary amines typically show two medium-intensity bands in the
3300-3500 cm~1 region.

e C=0 Stretch (Carboxyl): A strong, sharp absorption peak is expected in the range of 1700-
1725 cm~1,

e C=C Stretch (Aromatic): Medium to weak absorptions are expected in the 1500-1600 cm~1
region.

Chiral High-Performance Liquid Chromatography
(HPLC)

Determining the enantiomeric excess (e.e.) is crucial for any application involving a single
enantiomer. Chiral HPLC is the standard method for this analysis, achieving separation based
on the differential interaction of enantiomers with a chiral stationary phase (CSP).[1][8][9][10]

e Column Selection: A cellulose-based CSP, such as a CHIRALPAK® IC column (e.g.,
cellulose tris(3,5-dichlorophenylcarbamate) immobilized on silica gel), is highly effective for
separating mandelic acid derivatives.[1]

» Mobile Phase Preparation: A typical mobile phase consists of a mixture of a non-polar
solvent (e.g., n-hexane) and an alcohol modifier (e.g., isopropanol or ethanol). An acidic
additive, such as 0.1% trifluoroacetic acid (TFA), is often included to suppress the ionization
of the carboxyl group and improve peak shape.

o Sample Preparation: Prepare a dilute solution of the analyte (approx. 1 mg/mL) in the mobile
phase or a compatible solvent.

e Instrumentation and Conditions:
o HPLC System: Standard HPLC with a UV detector.
o Flow Rate: 1.0 mL/min.

o Detection Wavelength: 254 nm (or other wavelength where the aminophenyl chromophore
absorbs strongly).
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o Injection Volume: 10 pL.

e Analysis: Inject a sample of the racemic mixture to determine the retention times of both the
(R) and (S) enantiomers. Subsequently, inject the sample of (R)-2-(4-Aminophenyl)-2-
hydroxyacetic acid. The enantiomeric excess is calculated from the integrated peak areas
of the two enantiomers:

o e.e. (%) = ([Area(R) - Area(S)] / [Area(R) + Area(S)]) x 100

Synthesis of (R)-2-(4-Aminophenyl)-2-hydroxyacetic
Acid

The production of enantiomerically pure (R)-2-(4-Aminophenyl)-2-hydroxyacetic acid can be
approached via two primary strategies: the separation of a pre-formed racemic mixture (chiral

resolution) or the direct, stereocontrolled synthesis of the desired enantiomer (asymmetric
synthesis).

Method A: Chiral Resolution via Diastereomeric Salt
Formation

This classical and robust method remains widely used in industrial settings. It relies on the
principle that enantiomers have identical physical properties, but diastereomers do not.[11][12]
[13] By reacting the racemic acid with a single enantiomer of a chiral base, a mixture of
diastereomeric salts is formed, which can then be separated by fractional crystallization.

» Choice of Resolving Agent: A chiral amine (base) is required to resolve a racemic carboxylic
acid. The chosen agent, for instance, (R)-(+)-a-phenylethylamine, must be enantiomerically
pure and form a salt that crystallizes well with one of the acid's enantiomers, leading to a
significant difference in solubility between the two resulting diastereomeric salts ((R)-
acid-(R)-base vs. (S)-acid-(R)-base).

e Solvent Selection: The solvent must be chosen to maximize the solubility difference between
the diastereomeric salts. One salt should be sparingly soluble, allowing it to crystallize out of
the solution, while the other remains dissolved. Alcohols like methanol or ethanol are
common choices.

© 2026 BenchChem. All rights reserved. 6/15 Tech Support


https://www.benchchem.com/product/b2865508/docs?utm_src=pdf-body#r-2-4-aminophenyl-2-hydroxyacetic-acid-structure
https://www.benchchem.com/product/b2865508/docs?utm_src=pdf-body#r-2-4-aminophenyl-2-hydroxyacetic-acid-structure
https://www.benchchem.com/product/b2865508/docs?utm_src=pdf-body#r-2-4-aminophenyl-2-hydroxyacetic-acid-structure
https://www.benchchem.com/product/b2865508/docs?utm_src=pdf-body#r-2-4-aminophenyl-2-hydroxyacetic-acid-structure
https://www.benchchem.com/product/b2865508/docs?utm_src=pdf-body#r-2-4-aminophenyl-2-hydroxyacetic-acid-structure
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/05%3A_Stereochemistry_at_Tetrahedral_Centers/5.08%3A_Racemic_Mixtures_and_the_Resolution_of_Enantiomers
https://chem.libretexts.org/Courses/Smith_College/CHM_222_Chemistry_II%3A_Organic_Chemistry_(2026)/13%3A_Stereochemistry_at_Tetrahedral_Centers/13.09%3A_Racemic_Mixtures_and_the_Resolution_of_Enantiomers
https://en.wikipedia.org/wiki/Chiral_resolution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Acidification: After separation, a strong acid (e.g., HCI) is used to break the ionic bond of the

diastereomeric salt, protonating the carboxylate and liberating the enantiomerically enriched
free acid.
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Caption: Workflow for Biocatalytic Synthesis.
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Application in Drug Development: Synthesis of
Mirabegron

The primary industrial application of (R)-2-(4-Aminophenyl)-2-hydroxyacetic acid is as a
chiral precursor, although its activated derivatives or structurally related molecules are often the
direct intermediates. A prominent example is its connection to the synthesis of Mirabegron, a
medication for overactive bladder. [14][15][16] While various synthetic routes to Mirabegron
exist, several converge on a key intermediate, (R)-2-{[2-(4-aminophenyl)ethyl]Jamino}-1-
phenylethanol. This intermediate is then coupled with 2-amino-1,3-thiazol-4-yl)acetic acid to
form the final drug. The chiral center originating from an (R)-hydroxy-phenylacetic acid
derivative is crucial for the drug's therapeutic activity. One patented process involves the
coupling of D(-)-mandelic acid with 2-(4-nitrophenyl)ethylamine to form an amide, which is then
reduced to create the key amino alcohol intermediate. [15]The use of the 4-amino-substituted
version of mandelic acid provides a more direct route to analogous intermediates.

Key Intermediates

Final Drug Target

(R)ﬁglnﬁg(ﬁgctghm Final Coupling

Amine Partner

Amide Formation
& Reduction

(R)-4-Aminomandelic Acid
or Derivative

Click to download full resolution via product page

Caption: Role in Mirabegron Synthesis Pathway.

Safety and Handling

As a fine chemical, (R)-2-(4-Aminophenyl)-2-hydroxyacetic acid requires careful handling in
a laboratory environment. While a specific safety data sheet (SDS) is not universally available,
a hazard assessment can be made based on its constituent functional groups: an aromatic
amine and a carboxylic acid.
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e Personal Protective Equipment (PPE): Standard laboratory PPE is mandatory. This includes
a lab coat, splash-proof safety goggles, and chemical-resistant gloves (e.g., nitrile). [17][18]
[19][20]* Inhalation: The compound is a crystalline solid, but fine dust may be generated
during handling. Handle in a well-ventilated area or a chemical fume hood to avoid inhaling
dust.

» Skin and Eye Contact: Aromatic amines and carboxylic acids can be irritants. Avoid direct
contact with skin and eyes. In case of contact, rinse the affected area with copious amounts
of water for at least 15 minutes and seek medical attention. [19]* Storage: Store in a tightly
sealed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents
and strong bases.

» Disposal: Dispose of the chemical and its container in accordance with local, regional, and
national regulations for chemical waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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